Cas no 923038-90-8 (4-Dodecanone, 2-(ethylthio)-)

4-Dodecanone, 2-(ethylthio)- structure
4-Dodecanone, 2-(ethylthio)- structure
Product Name:4-Dodecanone, 2-(ethylthio)-
CAS No:923038-90-8
MF:C14H28OS
MW:244.4365234375
CID:738195
PubChem ID:71445895
Update Time:2025-04-19

4-Dodecanone, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4-Dodecanone, 2-(ethylthio)-
    • 2-ethylsulfanyldodecan-4-one
    • 2-(ETHYLSULFANYL)DODECAN-4-ONE
    • 923038-90-8
    • DTXSID80854407
    • Inchi: 1S/C14H28OS/c1-4-6-7-8-9-10-11-14(15)12-13(3)16-5-2/h13H,4-12H2,1-3H3
    • InChI Key: HQJMRHMCFBUFGD-UHFFFAOYSA-N
    • SMILES: S(CC)C(C)CC(CCCCCCCC)=O

Computed Properties

  • Exact Mass: 244.18608669g/mol
  • Monoisotopic Mass: 244.18608669g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 42.4Ų
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